Cas no 62089-18-3 ([1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide)

• Product Name: [1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide
• CAS No: 62089-18-3
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• CID: 458625
• PubChem ID: 12327822
• Update Time: 2025-04-19

[1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• [1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide
• 3-oxido-6,7-dihydro-[1,4]dioxino[2,3-f][2,1,3]benzoxadiazol-3-ium
• DTXSID70489929
• 62089-18-3
• 1-Oxo-6,7-dihydro-1lambda~5~-[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole
• 6,7-dihydro[1,4]dioxino[2,3-f][2,1,3]benzoxadiazol-1-ium-1-olate
• AKOS005605851
• 6,7-dihydro[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole 1-oxide

• Inchi： 1S/C8H6N2O4/c11-10-6-4-8-7(12-1-2-13-8)3-5(6)9-14-10/h3-4H,1-2H2
• InChI Key： YQKUBMGFQVVUDJ-UHFFFAOYSA-N
• SMILES： O1CCOC2=CC3C(C=C12)=[N+]([O-])ON=3

Computed Properties

• Exact Mass: 194.03278
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 71.43